m-Hydroxybenzoylecgonine
Overview
Description
M-Hydroxybenzoylecgonine is a cocaine metabolite . It has an empirical formula of C16H19NO5 and a molecular weight of 305.33 . It is commonly used as a potential biomarker for the determination of cocaine use .
Synthesis Analysis
M-Hydroxybenzoylecgonine is a quantitatively important cocaine metabolite in meconium . It is formed by hydrolysis of cocaine in the liver, catalyzed by carboxylesterases . It is excreted in the urine of cocaine users after processing in the liver .Molecular Structure Analysis
The molecular structure of m-Hydroxybenzoylecgonine is represented by the empirical formula C16H19NO5 . Its molecular weight is 305.33 .Chemical Reactions Analysis
M-Hydroxybenzoylecgonine is a metabolite of cocaine and is formed by the hydrolysis of cocaine in the liver . It is also found to be a quantitatively important cocaine metabolite in meconium .Physical And Chemical Properties Analysis
M-Hydroxybenzoylecgonine is a white hygroscopic solid . It is soluble in water .Scientific Research Applications
Detection in Biological Samples
m-Hydroxybenzoylecgonine (m-OH BE) has been identified in biological samples using gas chromatography-mass spectrometry. Its detection alongside benzoylecgonine increases the identification of cocaine exposure, especially in prenatal cases. For instance, Iwamoto et al. (2000) found m-OH BE in meconium after maternal injections of cocaine and benzoylecgonine in guinea pigs, suggesting its usefulness in identifying in utero drug exposure (Iwamoto et al., 2000).
Advanced Analytical Techniques
Robandt et al. (2008) designed a fully automated system combining solid-phase extraction and liquid chromatography-tandem mass spectrometry for quantifying m-OH BE and other metabolites in urine. This method enhances the efficiency and accuracy of drug testing in high-throughput laboratories (Robandt et al., 2008).
Klette et al. (2000) developed a gas chromatographic-mass spectrometric procedure for simultaneous analysis of m-OH BE and other cocaine metabolites. This method aids in substantiating cocaine ingestion in urinalysis, especially in legal contexts (Klette et al., 2000).
Pichini et al. (2005) applied a high-performance liquid chromatography-mass spectrometry assay for m- and p-hydroxybenzoylecgonine in meconium, highlighting the potential of these metabolites in monitoring fetal exposure to cocaine (Pichini et al., 2005).
Metabolism and Pharmacokinetics
Langman et al. (2009) developed a sensitive liquid chromatography-tandem mass spectrometry method for detecting m-OH BE and other metabolites in urine, enhancing our understanding of cocaine metabolism and pharmacokinetics (Langman et al., 2009).
Kolbrich et al. (2006) studied cocaine and metabolite plasma concentrations, including m-OH BE, in humans following subcutaneous cocaine administration, providing insights into the pharmacokinetics of cocaine and its metabolites (Kolbrich et al., 2006).
Safety and Hazards
properties
IUPAC Name |
(1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO5/c1-17-10-5-6-12(17)14(15(19)20)13(8-10)22-16(21)9-3-2-4-11(18)7-9/h2-4,7,10,12-14,18H,5-6,8H2,1H3,(H,19,20)/t10-,12+,13-,14+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCJJCRPRQYXLRE-AHLTXXRQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40926533 |
Source
|
| Record name | 3-Hydroxybenzoylecgonine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40926533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
m-Hydroxybenzoylecgonine | |
CAS RN |
129944-99-6 |
Source
|
| Record name | 3-Hydroxybenzoylecgonine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0129944996 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hydroxybenzoylecgonine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40926533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | m-Hydroxybenzoylecgonine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | META-HYDROXYBENZOYLECGONINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XD3FI6U4BP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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